Cas no 937599-31-0 ((2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid)

• Product Name: (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid
• CAS No: 937599-31-0
• MF: C₁₄H₁₅BrO₆
• MW: 359.169304132462
• CID: 3159560
• PubChem ID: 19590781
• Update Time: 2025-06-15

(2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid
• STK350986
• AKOS000313764
• 3-(3-Bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl)acrylic acid
• 937599-31-0
• (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]prop-2-enoic acid
• (E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]prop-2-enoic acid

• Inchi： 1S/C14H15BrO6/c1-3-20-11-7-9(4-5-12(16)17)6-10(15)14(11)21-8-13(18)19-2/h4-7H,3,8H2,1-2H3,(H,16,17)/b5-4+
• InChI Key： BYDZAPAQQNYVDV-SNAWJCMRSA-N
• SMILES： BrC1=CC(/C=C/C(=O)O)=CC(=C1OCC(=O)OC)OCC

Computed Properties

• Exact Mass: 358.00520Da
• Monoisotopic Mass: 358.00520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.1Ų

Additional information on (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid

Comprehensive Overview of (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-31-0)

The compound (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-31-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a bromo-substituted phenyl ring and an acrylic acid moiety, this compound exhibits potential applications in drug development, agrochemicals, and advanced materials. Researchers are particularly interested in its electronic properties and reactivity, which make it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing interest in (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid is its role in the synthesis of bioactive molecules. The presence of the acrylic acid group allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. Recent studies have explored its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting specific pathways in drug discovery.

In addition to its pharmaceutical applications, CAS No. 937599-31-0 is also being investigated for its utility in organic electronics. The conjugated system formed by the phenyl ring and the acrylic acid moiety contributes to its charge transport properties, making it a candidate for use in OLEDs and solar cells. This aligns with the global push toward sustainable energy solutions and the demand for high-performance organic materials.

The synthesis of (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid involves multi-step organic reactions, often starting from commercially available precursors. Researchers have optimized protocols to achieve high yields and purity, which is critical for its application in sensitive fields like bioconjugation and polymer chemistry. The compound's stability under various conditions further enhances its versatility.

From an environmental perspective, the bromo and ethoxy substituents in CAS No. 937599-31-0 raise questions about its biodegradability and ecological impact. However, recent advancements in green chemistry have led to the development of more sustainable synthesis routes, minimizing waste and hazardous byproducts. This addresses the growing consumer and regulatory focus on eco-friendly chemical production.

In conclusion, (2E)-3-[3-bromo-5-ethoxy-4-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid represents a promising compound with diverse applications. Its structural complexity and functional groups make it a valuable tool for researchers exploring new therapeutic agents, advanced materials, and sustainable technologies. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative research.